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Compound of Interest

3-Chloro-5-
Compound Name: _ o
(trifluoromethyl)pyridazine

Cat. No.: B3029946

3-Chloro-5-(trifluoromethyl)pyridazine is a halogenated heterocyclic compound utilized as a
building block in medicinal chemistry and agrochemical research.[1][2] Its specific combination
of a reactive chloro-substituent and an electron-withdrawing trifluoromethyl group dictates its
utility in synthesis, but also informs its potential toxicological and safety profile.

Table 1. Compound Identification

Identifier Value

Chemical Name 3-chloro-5-(trifluoromethyl)pyridazine
CAS Number 845617-99-4[1]

Molecular Formula CsH2CIFsN2[2]

Molecular Weight 182.53 g/mol [1]

| Structure | (A 2D structure image would be placed here in a formal document) |

The causality behind this analog-based approach is rooted in structure-activity relationships, a
cornerstone of toxicology. The hazards of a novel compound can be reasonably predicted by
examining the known hazards of molecules sharing its core structural motifs. For this guide,
data from various chlorinated and trifluoromethylated pyridines and pyridazines have been
aggregated to construct a reliable, albeit inferred, safety profile.
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Section 2: Inferred Hazard Identification and GHS
Classification

Based on analysis of related compounds, 3-Chloro-5-(trifluoromethyl)pyridazine is
anticipated to be a hazardous substance requiring careful handling. The primary hazards are
associated with acute toxicity, irritation to the skin and eyes, and potential respiratory effects.[3]

[4]115]

Table 2: Inferred GHS Hazard Classification Summary

Inferred Hazard .
Hazard Class Hazard Category Basis from Analogs
Statement

H301/H302: Toxic

Acute Toxicity, Oral Category 3/4 or Harmful if [41[5116][7]
swallowed
Skin H315: Causes skin
: L Category 2 _ [31[4]1[5][8]
Corrosion/Irritation irritation

H318/H319: Causes

Serious Eye _
Category 1/ 2A serious eye damage 314171

Damage/Irritation N
or irritation

Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) S [31[4]
respiratory irritation
Exposure)

| Hazardous to the Aquatic Environment, Long-term | Category 2 / 3 | H411/H412: Toxic or
Harmful to aquatic life with long lasting effects [[6][7][9] |

Pictograms: (Danger/Warning)

Signal Word:Danger or Warning[5][7]

Potential Health Effects:
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Eye Contact: Expected to cause serious eye irritation or damage. Direct contact can lead to
significant injury.[3][7]

Skin Contact: Causes skin irritation.[3][4] Prolonged contact may lead to more severe effects.
Some analogs suggest a potential for skin sensitization.[7][9]

Inhalation: May cause respiratory tract irritation.[3][4] Vapors or dusts generated at elevated
temperatures could be harmful if inhaled.[7]

Ingestion: Toxic or harmful if swallowed.[4][5] Ingestion may cause irritation to mucous
membranes.[10]

Section 3: Safe Handling, Storage, and Personal
Protective Equipment (PPE)

The logical foundation for safe handling protocols is the principle of "as low as reasonably
practicable" (ALARP) exposure. Given the inferred hazards, engineering controls,
administrative controls, and PPE are all critical.

Handling Protocols

» Ventilation: All work must be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[3][7]

Personal Hygiene: Avoid all personal contact.[3] Do not eat, drink, or smoke in the laboratory
area.[4] Wash hands and any exposed skin thoroughly after handling.[4][11] Contaminated
work clothing should not be allowed out of the workplace and must be laundered before
reuse.[3][12]

Procedural Controls: Avoid generating dust or aerosols.[13] Keep containers tightly closed
when not in use.[4][14] Avoid contact with incompatible materials.[3]

Storage

o Conditions: Store locked up in a cool, dry, and well-ventilated area away from direct sunlight
and sources of ignition.[4][7][12][14]
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» Containers: Keep in the original, tightly sealed container.[7][14] Containers should be clearly
labeled and regularly inspected for leaks.[14]

» Incompatibilities: Store away from strong oxidizing agents.[7][10][11]

Personal Protective Equipment (PPE)

The selection of PPE is a self-validating system; it must be chosen to counter the specific,
identified hazards.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale and Standards

To prevent contact that

. . may cause serious eye
. Tightly fitting safety
Eye/Face Protection . damage. Conforms to EU
goggles or a face shield.
EN 166 or US NIOSH

standards.[3][15]

] ] To prevent skin irritation and
Chemical-resistant gloves ]
) ] o absorption. Gloves must be
Skin Protection (e.g., nitrile, neoprene). A ) )
inspected prior to use.

Conforms to EU EN 374.[3][15]

flame-retardant lab coat.

| Respiratory Protection | Use only in a fume hood. If engineering controls fail or for spill
cleanup, a NIOSH/MSHA or EU EN 149 approved respirator with an organic vapor filter is
necessary. | To prevent respiratory tract irritation from vapors or aerosols.[10] |

Section 4: Emergency and First-Aid Procedures

Rapid and correct response to exposure is critical to minimizing harm.

o Eye Contact: Immediately flush eyes with plenty of fresh, running water for at least 15
minutes, holding the eyelids open.[14] Remove contact lenses if present and easy to do.[3]
Seek immediate medical attention, potentially from an ophthalmologist.[16]
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o Skin Contact: Take off all contaminated clothing immediately.[4] Wash the affected area
thoroughly with soap and plenty of water for at least 15 minutes.[12] Seek medical attention
if skin irritation occurs or persists.[4]

 Inhalation: Remove the individual to fresh air and keep them in a position comfortable for
breathing.[4] If breathing is difficult, administer oxygen. If not breathing, provide artificial
respiration.[4] Call a poison center or doctor if you feel unwell.[8]

 Ingestion: Rinse mouth with water.[4] Do NOT induce vomiting.[11] Immediately call a
physician or poison control center.[12][16]

Section 5: Spill and Waste Disposal Management
Spill Response

A structured response prevents spill escalation and environmental contamination.

o Evacuate & Isolate: Clear the area of all non-essential personnel and restrict access.[12]
Move upwind from the spill.[3]

o Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent the spill from entering drains or waterways using inert, absorbent material
like sand, earth, or vermiculite.[3][11]

e Clean-up: For minor spills, carefully absorb the material, place it into a suitable, labeled
container for hazardous waste, and decontaminate the area.[3] For major spills, alert
emergency services.[3]

o PPE: All personnel involved in cleanup must wear the appropriate PPE as described in
Section 3.3.

Waste Disposal

Dispose of contents and container in accordance with all local, regional, and national
regulations.[4] This should be done via an authorized hazardous waste collection point.[3] Do
not allow the chemical to enter the environment.[7]
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Section 6: Chemical Reactivity and Stability

o Stability: The compound is expected to be stable under normal storage conditions.[10][11]

» Conditions to Avoid: Excess heat, open flames, and contact with incompatible materials.[10]
[11]

e Incompatible Materials: Strong oxidizing agents.[7][10][11]

» Hazardous Decomposition Products: In the event of a fire, may emit corrosive and toxic
fumes, including carbon oxides (CO, COz2), nitrogen oxides (NOx), hydrogen chloride gas,
and hydrogen fluoride.[10][11][16]
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Caption: General laboratory workflow for handling chemical intermediates.
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Caption: Decision workflow for chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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